Cas no 15473-89-9 (Benzoic acid,4-(3-cyanopropyl)-)
15473-89-9 structure
Product Name:Benzoic acid,4-(3-cyanopropyl)-
CAS No:15473-89-9
MF:C11H11NO2
MW:189.210542917252
CID:192388
PubChem ID:270268
Update Time:2025-04-19
Benzoic acid,4-(3-cyanopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(3-cyanopropyl)-
- DTXSID40296900
- SCHEMBL6480448
- 4-(3-cyanopropyl)benzoic acid
- 15473-89-9
- NSC-112532
- NSC112532
-
- Inchi: 1S/C11H11NO2/c12-8-2-1-3-9-4-6-10(7-5-9)11(13)14/h4-7H,1-3H2,(H,13,14)
- InChI Key: VBKOLIZQULKKQB-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)CCCC#N)=O
Computed Properties
- Exact Mass: 189.07903
- Monoisotopic Mass: 189.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- Density: 1.173
- Boiling Point: 399.4°C at 760 mmHg
- Flash Point: 195.4°C
- Refractive Index: 1.557
- PSA: 61.09
Benzoic acid,4-(3-cyanopropyl)- Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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